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Compound of Interest

Compound Name: Di-tert-butyl disulfide

Cat. No.: B089511 Get Quote

Essential Safety and Handling Guide for Di-tert-
butyl Disulfide
For researchers, scientists, and professionals in drug development, the safe handling of all

laboratory chemicals is paramount. This guide provides essential safety protocols, personal

protective equipment (PPE) recommendations, and disposal procedures for Di-tert-butyl
disulfide to ensure a secure laboratory environment.

Immediate Safety and Handling
Di-tert-butyl disulfide is a combustible liquid with a characteristic stench.[1][2] It is crucial to

handle this chemical in a well-ventilated area and keep it away from heat, sparks, open flames,

and hot surfaces.[1][2]

Personal Protective Equipment (PPE):

Eye and Face Protection: Always wear tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US) standards.[3] An eye wash station should be

readily accessible.[4]

Skin Protection: Chemical-resistant gloves are mandatory. Viton® gloves with a thickness of

0.7 mm offer a breakthrough time of 480 minutes for full contact.[1] Nitrile rubber gloves

provide a shorter breakthrough time of 30 minutes.[1] It is recommended to wear fire/flame
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resistant and impervious clothing.[3] Contaminated clothing should be removed immediately

and washed before reuse.[3][4]

Respiratory Protection: In most cases, respiratory protection is not required if work is

conducted in a well-ventilated area.[1] However, if aerosols are formed or if exposure limits

are exceeded, a full-face respirator approved by NIOSH should be used.[2][3]

Storage:

Store Di-tert-butyl disulfide in a tightly closed container in a dry, cool, and well-ventilated

place.[2] Keep it away from strong oxidizing agents, strong bases, strong reducing agents, and

peroxides.[2]

Quantitative Data for Di-tert-butyl Disulfide
Property Value Source

CAS Number 110-06-5 [1]

Molecular Weight 178.35 g/mol [5]

Appearance Light yellow liquid [1]

Odor Stench [1][2]

Boiling Point 198 - 204 °C / 388.4 - 399.2 °F [2]

Melting Point -5 °C / 23 °F [2]

Flash Point 67 °C / 152.6 °F [2]

Specific Gravity 0.930 [2]

Vapor Pressure 2 hPa @ 38 °C [2]

Decomposition Temperature > 200°C [2]

Emergency Procedures
Spill Response:
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In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources

of ignition.[2] Absorb the spill with an inert material such as sand, silica gel, or universal binder

and place it in a suitable, closed container for disposal.[4][6] Do not let the product enter drains.

[1]

Di-tert-butyl Disulfide Spill Response
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Click to download full resolution via product page

Caption: Workflow for handling a Di-tert-butyl disulfide spill.

First Aid:

Inhalation: Move the person to fresh air.[1]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

[1]

Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to

do. Continue rinsing.[1]

Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[1]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[1] Do

not mix with other waste.[1] Leave the chemical in its original container.[1] Uncleaned

containers should be handled as the product itself.[1] One method for disposal of sulfides is to

stir them into a sodium hypochlorite solution, allowing several days for the reaction to complete.

[5] Any toxic or flammable gases that may form must be safely drawn off.[5] The disposed

contents/container should be sent to an approved waste disposal plant.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chempoint.com/products/download?grade=66359&type=sds
https://www.merckmillipore.com/DE/en/product/Di-tert-butyl-disulfide,MDA_CHEM-820243
https://www.cpchem.com/sites/default/files/2023-09/01916323.pdf
https://www.benchchem.com/product/b089511#personal-protective-equipment-for-handling-di-tert-butyl-disulfide
https://www.benchchem.com/product/b089511#personal-protective-equipment-for-handling-di-tert-butyl-disulfide
https://www.benchchem.com/product/b089511#personal-protective-equipment-for-handling-di-tert-butyl-disulfide
https://www.benchchem.com/product/b089511#personal-protective-equipment-for-handling-di-tert-butyl-disulfide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

